Whitepaper: A Methodological Guide to Characterizing the Aqueous and DMSO Solubility Profile of Novel Piperidine Ester Hydrochloride Salts
Whitepaper: A Methodological Guide to Characterizing the Aqueous and DMSO Solubility Profile of Novel Piperidine Ester Hydrochloride Salts
Abstract
Solubility is a critical determinant of a drug candidate's success, influencing everything from in vitro assay reliability to in vivo bioavailability. For novel chemical entities (NCEs) such as 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride, a comprehensive understanding of their solubility in both aqueous and organic solvents is paramount. This guide presents a definitive methodological framework for researchers, scientists, and drug development professionals to accurately determine and interpret the solubility of such compounds in water and dimethyl sulfoxide (DMSO). We provide detailed, field-proven protocols for both thermodynamic (shake-flask) and kinetic solubility assays, explain the underlying physicochemical principles, and offer a comparative analysis of the intermolecular forces governing solubility in these two vital solvent systems.
Introduction: The Criticality of a Solubility Profile
The journey of a drug from bench to bedside is fraught with challenges, many of which can be traced back to suboptimal physicochemical properties. Among these, aqueous solubility is a master variable. Poor solubility can lead to erratic results in biological screens, necessitate complex and costly formulations, and ultimately result in poor absorption and bioavailability[1]. For early-stage discovery, compounds are often stored and dispensed from high-concentration stock solutions in DMSO; thus, understanding a compound's behavior in this solvent is equally crucial[2][3].
This whitepaper uses 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride as an exemplar novel compound. As a hydrochloride salt of a piperidine-containing ester, its structure presents a fascinating interplay of hydrophilic and lipophilic characteristics that directly impact its solubility.
Structural Analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride:
-
Piperidine Ring: A basic nitrogenous heterocycle. In its hydrochloride form, the nitrogen is protonated (piperidinium chloride), creating a charged, hydrophilic center poised for strong interactions with polar solvents[4][5][6].
-
Ethyl Furoate Moiety: This portion of the molecule is significantly more lipophilic. The ester group can act as a hydrogen bond acceptor, while the furan ring and ethyl chain contribute to the overall nonpolar character[7][8].
-
Hydrochloride Salt: The formation of a hydrochloride salt is a common pharmaceutical strategy to enhance the aqueous solubility of basic compounds[9][10]. The presence of the chloride counter-ion is a key factor in its dissolution in polar protic solvents like water.
This guide will provide the necessary protocols and theoretical grounding to move from structural hypothesis to empirical data.
Physicochemical Predictions: Guiding the Experimental Design
Before embarking on experimental work, we can predict the compound's behavior by estimating key physicochemical parameters.
-
pKa (Ionization Constant): The piperidine moiety is basic. The pKa of piperidine hydrochloride is approximately 11.2. This indicates that at physiological pH (~7.4) and in neutral water, the piperidine nitrogen will be predominantly protonated and positively charged, a state that favors aqueous solubility.
-
LogP (Octanol-Water Partition Coefficient): LogP is a measure of a compound's lipophilicity[11][12]. A positive LogP indicates a preference for a lipidic environment (more hydrophobic), while a negative value indicates a preference for an aqueous environment (more hydrophilic)[11][13]. The ethyl furoate portion contributes positively to the LogP, while the charged piperidinium group contributes negatively. Fragment-based calculation methods suggest a moderate LogP for the neutral parent molecule, but its effective distribution behavior will be pH-dependent due to its ionizable nature[12][14][15].
These predictions suggest that 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride will exhibit classic amphiphilic behavior, with its salt form driving aqueous solubility and its organic scaffold favoring solubility in less polar environments like DMSO.
Experimental Protocol: Thermodynamic Aqueous Solubility (Shake-Flask Method)
The "gold standard" for determining intrinsic, equilibrium solubility is the shake-flask method[16][17]. This protocol measures the concentration of a saturated solution after it has reached equilibrium, providing a thermodynamic value that is crucial for pre-formulation and biopharmaceutical classification[16][18].
Protocol Rationale: The core principle is to saturate a solvent with an excess of the solid compound over an extended period (e.g., 24-48 hours) to ensure that the dissolution and precipitation processes have reached a true equilibrium[18][19]. This avoids the overestimation of solubility that can occur with kinetic methods where supersaturated solutions may temporarily exist[16].
Step-by-Step Methodology:
-
Preparation: Add an excess amount of solid 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride to several vials (n=3 minimum). The excess should be visually apparent.
-
Solvent Addition: Add a precise volume of the aqueous medium (e.g., purified water or phosphate-buffered saline, pH 7.4) to each vial.
-
Equilibration: Seal the vials tightly and place them in a shaker incubator set to a constant temperature (e.g., 25°C or 37°C)[18]. Agitate for 24 to 48 hours[18][19]. The long incubation is critical for achieving thermodynamic equilibrium[18].
-
Phase Separation: After incubation, allow the vials to stand undisturbed to let undissolved solids settle. Centrifuge the vials at high speed (e.g., >10,000 g) to pellet all suspended material.
-
Sampling: Carefully withdraw an aliquot of the clear supernatant. Crucially, do not disturb the solid pellet.
-
Filtration (Optional but Recommended): For added certainty, filter the collected supernatant through a low-binding 0.22 µm filter (e.g., PVDF) to remove any remaining microparticulates.
-
Quantification: Prepare a dilution series of the clear filtrate. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS/MS, against a standard calibration curve[18].
Experimental Protocol: DMSO Solubility & Kinetic Aqueous Solubility
In early drug discovery, compounds are almost universally handled in DMSO stock solutions for high-throughput screening (HTS)[3][20]. Therefore, determining the maximum practical stock concentration and the compound's subsequent "kinetic" solubility upon dilution into aqueous buffers is essential.
Part A: Maximum DMSO Stock Concentration
This protocol determines the upper limit of solubility in 100% DMSO.
-
Preparation: Weigh a known amount of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride into a vial.
-
Titration: Add small, precise aliquots of anhydrous DMSO. After each addition, vortex and/or sonicate the vial until the solid is fully dissolved.
-
Observation: The solubility is the highest concentration at which the compound remains fully dissolved after a set period (e.g., 2 hours) at room temperature.
-
Best Practices: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air[21]. Absorbed water can significantly decrease the solubility of lipophilic compounds[21]. Always use anhydrous DMSO from a freshly opened bottle and prepare aliquots to minimize atmospheric exposure[21].
Part B: Kinetic Aqueous Solubility
This high-throughput method assesses the solubility of a compound when rapidly precipitated from a DMSO stock solution into an aqueous buffer[18][20][22]. It measures the concentration of the compound that remains in solution just before precipitation occurs[17].
-
Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM)[22].
-
Plate Setup: Dispense a small volume of the DMSO stock solution (e.g., 2-5 µL) into the wells of a 96-well microplate[20].
-
Buffer Addition: Rapidly add the aqueous buffer (e.g., PBS) to each well to achieve the final desired concentration.
-
Incubation: Shake the plate for a shorter period than the thermodynamic assay (e.g., 2 hours) at a controlled temperature[18][20].
-
Precipitate Detection: The amount of precipitation can be measured directly via light scattering (nephelometry)[18][20]. Alternatively, the plate can be filtered or centrifuged, and the concentration of the supernatant measured by UV spectrophotometry or LC-MS/MS[18][22].
Comparative Analysis & Mechanistic Interpretation
The solubility data derived from these protocols must be interpreted through the lens of intermolecular forces. The principle of "like dissolves like" is governed by the ability of a solvent to effectively solvate the solute molecules[23].
| Parameter | Water (Polar Protic) | DMSO (Polar Aprotic) |
| Dielectric Constant | High (~80) | High (~47)[24] |
| Primary Interactions | Ion-Dipole, Hydrogen Bonding | Dipole-Dipole, Ion-Dipole |
| Solvation of Cation (Piperidinium) | Strong. Water's oxygen forms strong ion-dipole interactions with the R₃N-H⁺ group. | Very Strong. The partially negative oxygen on the S=O bond is a powerful hydrogen bond acceptor and effectively solvates cations[25]. |
| Solvation of Anion (Chloride) | Very Strong. Water's partially positive hydrogens form strong hydrogen bonds with Cl⁻. | Weak. DMSO's sulfur atom is sterically hindered and has a less concentrated positive charge, making it a poor anion solvator. |
| Solvation of Organic Moiety | Poor. The lipophilic furoate ester disrupts water's hydrogen bond network. | Favorable. The organic structure is readily solvated by the methyl groups and overall dipolar nature of DMSO. |
| Expected Solubility | Moderate to High, driven by the hydrochloride salt form. | Very High, driven by strong cation solvation and favorable interactions with the entire organic structure[2]. |
In Water: The solubility of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is primarily driven by the dissociation of the salt into the piperidinium cation and the chloride anion. Water is exceptionally good at solvating both ions. The strong ion-dipole and hydrogen bonding interactions between water and the charged species overcome the crystal lattice energy of the salt, allowing it to dissolve[10].
In DMSO: DMSO is a highly polar aprotic solvent[24]. Its powerful dipole moment and the exposed, partially negative oxygen atom make it an outstanding solvent for a wide range of organic molecules and particularly effective at solvating cations[2][25]. While it is less effective than water at solvating small anions like chloride, its ability to strongly interact with both the piperidinium cation and the entire organic furoate structure typically results in exceptionally high solubility for compounds of this class[26].
Conclusion
Characterizing the solubility of a novel compound like 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is not a single measurement but a multi-faceted investigation. By employing both thermodynamic and kinetic methods, researchers can build a comprehensive profile that informs every stage of drug discovery. The thermodynamic shake-flask method provides the definitive equilibrium solubility essential for formulation, while kinetic assays and DMSO solubility data are vital for ensuring data quality in high-throughput screening campaigns. A thorough understanding of the underlying intermolecular forces that dictate a compound's behavior in water versus DMSO allows scientists to make informed decisions, troubleshoot experimental artifacts, and ultimately design molecules with a higher probability of success.
References
-
The difference between dissolving chemicals in DMSO or water? (2022). ResearchGate. Retrieved from [Link]
-
2-(4-Piperidinyl)ethyl 2-chloroacetate hydrochloride. (n.d.). PubChem. Retrieved from [Link]
-
Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved from [Link]
-
Piperidine, hydrochloride (1:1). (n.d.). PubChem. Retrieved from [Link]
-
Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). PMC. Retrieved from [Link]
-
Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. (2023). The Journal of Physical Chemistry B - ACS Publications. Retrieved from [Link]
-
Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). Dissolution Technologies. Retrieved from [Link]
-
DMSO Physical Properties. (n.d.). gChem. Retrieved from [Link]
-
Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (2012). Asian Journal of Chemistry. Retrieved from [Link]
-
Piperidine. (n.d.). Wikipedia. Retrieved from [Link]
-
LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved from [Link]
-
ethyl 2-furoate, 614-99-3. (n.d.). The Good Scents Company. Retrieved from [Link]
-
Precaution on use of hydrochloride salts in pharmaceutical formulation. (n.d.). PubMed. Retrieved from [Link]
-
LogP and logD calculations. (n.d.). Chemaxon Docs. Retrieved from [Link]
-
Some Thermodynamic Properties of the Dimethylsulfoxide–Water and Propylene Carbonate–Water Systems at 25 °C. (n.d.). ResearchGate. Retrieved from [Link]
-
Protocol for the Dried Dimethyl Sulfoxide Solubility Assay. (n.d.). ResearchGate. Retrieved from [Link]
-
2-Furancarboxylic acid, ethyl ester. (n.d.). NIST WebBook. Retrieved from [Link]
-
Solubilities of Sodium Chloride and Ion-Solvent Interaction in Dimethyl Sulphoxide-Water Mixtures at 25°. (n.d.). Zenodo. Retrieved from [Link]
-
Pharmaceutical Salts Optimization of Solubility or Even More? (2010). Retrieved from [Link]
-
Solubility Toolbox for Successful Design of Drug Candidates. (n.d.). Inventiva Pharma. Retrieved from [Link]
-
Intermolecular Forces and Solubility. (2020). YouTube. Retrieved from [Link]
-
logP - octanol-water partition coefficient calculation. (n.d.). Molinspiration. Retrieved from [Link]
-
A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. (2024). Pharmaceutical Sciences. Retrieved from [Link]
-
MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Regulations.gov. Retrieved from [Link]
-
Description and Solubility. (2011). F. Retrieved from [Link]
-
(PDF) Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. (2024). ResearchGate. Retrieved from [Link]
Sources
- 1. inventivapharma.com [inventivapharma.com]
- 2. researchgate.net [researchgate.net]
- 3. asianpubs.org [asianpubs.org]
- 4. Piperidine, hydrochloride (1:1) | C5H12ClN | CID 2723721 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]
- 6. ピペリジン 塩酸塩 99% | Sigma-Aldrich [sigmaaldrich.com]
- 7. ethyl 2-furoate, 614-99-3 [thegoodscentscompany.com]
- 8. 2-Furancarboxylic acid, ethyl ester [webbook.nist.gov]
- 9. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 11. acdlabs.com [acdlabs.com]
- 12. logP - octanol-water partition coefficient calculation [molinspiration.com]
- 13. documents.thermofisher.com [documents.thermofisher.com]
- 14. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Page not found - Documentation [docs.chemaxon.com:443]
- 16. dissolutiontech.com [dissolutiontech.com]
- 17. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
- 18. enamine.net [enamine.net]
- 19. downloads.regulations.gov [downloads.regulations.gov]
- 20. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
- 21. pdf.benchchem.com [pdf.benchchem.com]
- 22. researchgate.net [researchgate.net]
- 23. youtube.com [youtube.com]
- 24. gchemglobal.com [gchemglobal.com]
- 25. pubs.acs.org [pubs.acs.org]
- 26. zenodo.org [zenodo.org]
